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Compound of Interest

Compound Name: NDNA4

Cat. No.: B12369955

This guide provides a comparative analysis of the cross-reactivity profile of the hypothetical
anti-DNAJA4 monoclonal antibody, clone 7G5. The data presented here is intended to serve as

a template for researchers and drug development professionals in assessing the specificity of
similar reagents.

Data Presentation: Summary of Cross-Reactivity

The specificity of the anti-DNAJA4 antibody (Clone 7G5) was evaluated against other members
of the DnaJ (Hsp40) protein family due to their high sequence and structural homology. The
following table summarizes the binding affinity of Clone 7G5 to DNAJA4 and its potential cross-

reactivity with other DnaJ family members as determined by surface plasmon resonance
(SPR).
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Percent L
. . Binding Cross-
Target Protein Family Homology to . L.
Affinity (KD) Reactivity (%)
DNAJA4
DnaJ (Hsp40)
DNAJA4 ) 100% 1.2x107°M 100%
Subfamily A
DnaJ (Hsp40)
DNAJA1 _ 68% 3.5x10"M 0.34%
Subfamily A
DnaJ (Hsp40)
DNAJA2 _ 65% 5.1x10°7M 0.24%
Subfamily A
DnaJ (Hsp40) No significant
DNAJB1 ] 42% o <0.01%
Subfamily B binding
DnaJ (Hsp40) No significant
DNAJB4 . 45% o <0.01%
Subfamily B binding
_ No significant
HSP70 Hsp70 Family < 20% <0.01%

binding

Cross-reactivity (%) is calculated as (KD for DNAJA4 / KD for target protein) x 100.

Experimental Protocols

o Objective: To quantify the binding affinity (K D) of the anti-DNAJA4 antibody (Clone 7G5) to
purified recombinant human DNAJA4 and other homologous proteins.

 Instrumentation: Biacore T200 (Cytiva)
o Methodology:

o A CMS5 sensor chip was functionalized with an anti-His antibody to capture the C-terminally
His-tagged recombinant target proteins.

o Purified recombinant human DNAJA4, DNAJA1, DNAJA2, DNAJB1, DNAJB4, and HSP70
were individually captured on separate flow cells.
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o The anti-DNAJA4 antibody (Clone 7G5) was injected at various concentrations (0.1 nM to
1 uM) over the captured target proteins.

o The association (ka) and dissociation (ks) rates were measured, and the equilibrium
dissociation constant (K D) was calculated (K D = ks / ka).

o The sensor surface was regenerated between cycles using a low pH glycine solution.

e Objective: To visually confirm the specificity of the anti-DNAJA4 antibody (Clone 7G5)
against a panel of cell lysates.

o Methodology:

o Protein lysates from cell lines with known high expression of different DnaJ family
members were prepared.

o 20 pg of each lysate was separated by SDS-PAGE and transferred to a PVDF membrane.
o The membrane was blocked with 5% non-fat milk in TBST for 1 hour.

o The membrane was incubated with the anti-DNAJA4 antibody (Clone 7G5) at a 1:1000
dilution overnight at 4°C.

o After washing, the membrane was incubated with a horseradish peroxidase (HRP)-
conjugated secondary antibody.

o The signal was detected using an enhanced chemiluminescence (ECL) substrate.

Mandatory Visualization
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Caption: Experimental workflow for assessing the cross-reactivity of an antibody.

Signaling Pathway Context

While DNAJA4 is not a classical signaling pathway component with a linear cascade, it is
involved in the cellular stress response, which is a complex network of interactions. DNAJA4
acts as a co-chaperone for Hsp70, which plays a crucial role in maintaining protein

homeostasis.
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Caption: Role of DNAJA4 in the cellular stress response pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparison Guide: Cross-Reactivity Profile of Anti-
DNAJA4 Monoclonal Antibody (Clone 7G5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369955#cross-reactivity-profile-of-ndna4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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